Cas no 106266-06-2 (Risperidone)

• Product Name: Risperidone
• CAS No: 106266-06-2
• MF: C₂₃H₂₇FN₄O₂
• MW: 410.484488725662
• MDL: MFCD00274576
• CID: 62609
• PubChem ID: 5073
• Update Time: 2026-02-03

Risperidone Chemical and Physical Properties

Names and Identifiers

• 3-(2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-2-methyl-4h-pyrido[1,2-a]pyrimidin-4-one
• 4h-pyrido(1,2-a)pyrimidin-4-one,6,7,8,9-tetrahydro-3-(2-(4-(6-fluoro-1,2-benzi
• R-64766
• RISPERDAL
• RISPERIDAL
• RISPERIDONE
• BELIVON
• R 64 766
• Risperidone solution
• 3-{2-[4-(6-Fluoro-benzo[d]isoxazol-3-yl)-piperidin-1-yl]-ethyl}-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• Apexidone
• Kesperidone
• Psychodal
• R 64 766,Risperdal
• R 64,766,Risperidone
• Rispadal
• Spiron
• 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• R 64,766
• Rispolept
• Risperdal Consta
• Sequinan
• Risperin
• Rispolin
• Risperidona
• Risperidonum
• Risperidal M-Tab
• Risperidonum [Latin]
• Risperidona [Spanish]
• Risperdal M-Tab
• R 64766
• C23H27FN4O2
• RAPZEAPATHNIPO-UHFFFAOYSA-N
• L6UH7ZF8HC
• NCGC00179257-01
• Okedi
• NSC-786035
• HMS2051H07
• (risperidone)3-{2-[4-(6-Fluoro-benzo[d]isoxazol-3-yl)-piperidin-1-yl]-ethyl}-2-methyl-6,7,8,9-tetrahydro-pyrido[1,2-a]pyrimidin-4-one
• NSC 759895
• Risperidonum (Latin)
• NCGC00015883-04
• RISPERIDONE (EP IMPURITY)
• Risperidone impurity K
• Risperidone, European Pharmacopoeia (EP) Reference Standard
• 3-[2-[4-(6-fluoranyl-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• RISPERIDONE [USP IMPURITY]
• 3-(2-(4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)ethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• SW197348-4
• EN300-117259
• Risperdal (TN)
• 2-(2-(4-(benzo[d]isoxazol-3-yl)piperidin-1-yl)ethyl)-7,8,9,9a-tetrahydro-1H-pyrido[1,2-a]pyrimidin-4(6H)-one
• HY-11018
• 106266-06-2
• LY-03004
• Relday
• HMS3657G13
• UZEDY
• 3-(2-(4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl)ethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido(1,2-a)pyrimidin-4-one
• SCHEMBL27911
• AB00514010-11
• Prestwick1_001029
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-[2-[4-(6-fluoro-1,2-benz-isoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl-
• AB00514010-09
• HSDB 7580
• RISPERIDONE [MI]
• NCGC00015883-01
• 3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one
• 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidiny]ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• FT-0674432
• BRD-K53857191-001-10-2
• Risperidone M-tab
• HMS1571M19
• RISPERIDONE [VANDF]
• s1615
• RISPERIDONE [MART.]
• RISPERIDONE [HSDB]
• 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]-ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-A]pyrimidin-4-one
• Risperidone (Risperdal)
• Risperidone- Bio-X
• 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• NSC786035
• A801409
• 3-{2-[4-(6-Fluoro-benzo[d]isoxazol-3-yl)-piperidin-1-yl]-ethyl}-2-methyl-6,7,8,9-tetrahydro-pyrido[1,2-a]pyrimidin-4-one (risperidone)
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-2-methyl-
• AB00514010_13
• 3-{2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl}-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimid-in-4-one
• NCGC00094352-02
• CP-018
• RCN-3028
• 1026102-43-1
• 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[2,1-b]pyrimidin-4-one
• NCGC00015883-02
• Risperidone; 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl- (9CI); 1,2-Benzisoxazole, 4H-pyrido[1,2-a]pyrimidin-4-one deriv.; R 64766; Risperdal; Spiron
• RCN3028
• NCGC00015883-03
• Risperidone-ISM
• Risperidone(R 64 766)
• J-001555
• 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)-1-piperidyl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one;Risperidone
• 3-[2-[4-(6-fluoro- 1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl4H-pyrido[1,2-a]pyrimidin-4-one
• KS-1106
• NCGC00015883-07
• 3-{2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl}-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• Risperidone for system suitability, European Pharmacopoeia (EP) Reference Standard
• Rykindoextended-release microspheres
• Z1501480428
• N05AX08
• L000510
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 6,7,8,9-tetrahydro-3-(2-(4- (6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-2- methyl-
• Rispen
• Tox21_110253
• 3-[2-[4-(6 fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• Risperidone [USAN:USP:INN:BAN]
• MLS001165758
• MLS001424081
• PB26023
• BRN 4891881
• RISPERIDONE [USAN]
• BIDD:GT0262
• NS00000033
• NSC759895
• 106266-06-2 (free base)
• 3-(2-(4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidino)ethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
• SR-01000075399-8
• 3-(2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-2-methyl-4h-pyrido(1,2-a)pyrimidin-4-one
• MFCD00274576
• HB1740
• UNII-L6UH7ZF8HC
• D00426
• RISPERIDONE [WHO-DD]
• Perseris
• 3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• NSC-801188
• Zophrenal
• Lopac-R-118
• Risperidone, Pharmaceutical Secondary Standard; Certified Reference Material
• NCGC00015883-05
• SR-01000075399
• Tox21_110253_1
• BRD-K53857191-001-04-5
• HMS3715M19
• AB00514010
• CS-1619
• AB00514010_14
• 3-{2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]-ethyl}- 6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• RISPERIDONE [EP MONOGRAPH]
• Risperidone, United States Pharmacopeia (USP) Reference Standard
• HMS2233O11
• DTXSID8045193
• RISPERIDONE (MART.)
• 3-{2-[4-(6-FLUORO-BENZO[D]ISOXAZOL-3-YL)-PIPERIDIN-1-YL]-ETHYL}-2-METHYL-6,7,8,9-TETRAHYDRO-PYRIDO[1,2-A]PYRIMIDIN-4-ONE
• Risperidone (USAN:USP:INN:BAN)
• 2-{2-[4-(6-Fluoro-benzo[d]isoxazol-3-yl)-piperidin-1-yl]-ethyl}-6,7,8,8a-tetrahydro-5H-naphthalen-1-one
• NCGC00015883-08
• 3-[2-[4(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl4H-pyrido[1,2-a]pyrimidin-4-one
• RISPERIDONE [ORANGE BOOK]
• 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-me thyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)-1-piperidyl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• Prestwick0_001029
• MLS000759429
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl-
• RISPERIDONE [USP MONOGRAPH]
• CHEBI:8871
• NSC801188
• NCGC00015883-06
• RISPERIDONE [EP IMPURITY]
• NCGC00015883-11
• Risperidone (JP17/USP/INN)
• AC-1306
• RISPERIDONE (USP MONOGRAPH)
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 6,7,8,9-tetrahydro-3-(2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-2-methyl-
• 3-{2-[4-(6-Fluoro-benzo[d]isoxazol-3-yl)-piperidin-1-yl]-ethyl}-2-methyl-6,7,8,9-tetrahydro-pyrido[1,2-a]pyrimidin-4-one(risperidone)
• 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• NCGC00094352-01
• HMS3393H07
• HMS3887G15
• US8802672, Risperidone
• GTPL96
• RISPERIDONE (USP-RS)
• AB00514010-12
• Risperidone???
• Risperidone 1.0 mg/ml in Methanol
• BDBM50001885
• Risperidone, British Pharmacopoeia (BP) Reference Standard
• DB00734
• 3-{2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidino]ethyl}-6,7,8,9-tetrahydro-2-methylpyrido[1,2-a]pyrimidin-4-one
• EU-0101074
• 3-{2-[4-(6-fluorobenzo[d]isoxazol-3-yl)-piperidin-1-yl]-ethyl}-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• RISPERIDONE (EP MONOGRAPH)
• AKOS005577302
• 3-[2-[4(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• R-64,766
• R0087
• R 62 766
• RISPERIDONE (USP IMPURITY)
• RISPERIDONE [USP-RS]
• NCGC00094352-03
• HMS2089C22
• Pharmakon1600-01506038
• NSC-759895
• Risperidone, >=98% (HPLC), powder
• CCG-100930
• R-118
• LY03004
• R-64-766
• Risperidone, 1mg/ml in Methanol
• 3-(2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)ethyl)-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• CAS-106266-06-2
• PERSERIS KIT
• 5-[2-(4-Benzo[d]isothiazol-3-yl-piperazin-1-yl)-ethyl]-6-methyl-1,3-dihydro-indol-2-one(Norastemizole)
• SMR000466323
• SR-01000075399-2
• FT-0631037
• 3-{2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl}-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• RISPERIDONE [JAN]
• 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperi-dino]ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]-pyrimidin-4-one
• BR164349
• DTXCID6025193
• 3-(2-(4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidino)ethyl)- 6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
• RISPERIDONE [INN]
• HMS3373M18
• BCP08161
• CHEMBL85
• HMS2098M19
• Q412443
• 3-{2-[4-(6-Fluoro-benzo[d]isoxazol-3-yl)-piperidin-1-yl]-ethyl}-2-methyl-6,7,8,9-tetrahydro-pyrido[1,2-a]pyrimidin-4-one (Resperidone)
• NC00180
• RYKINDO
• SPBio_003078
• STK646402
• BRD-K53857191-001-21-9
• RISVAN
• BRD-K53857191-001-22-7
• Risperidone

• MDL： MFCD00274576
• Inchi： 1S/C23H27FN4O2/c1-15-18(23(29)28-10-3-2-4-21(28)25-15)9-13-27-11-7-16(8-12-27)22-19-6-5-17(24)14-20(19)30-26-22/h5-6,14,16H,2-4,7-13H2,1H3
• InChI Key： RAPZEAPATHNIPO-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)ON=C2C1CCN(CCC2=C(C)N=C3CCCCN3C2=O)CC1
• BRN： 4891881

Computed Properties

• Exact Mass: 410.21200
• Monoisotopic Mass: 410.21180428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: Powder
• Melting Point: 170.0 to 174.0 deg-C
• Boiling Point: 572.4℃/760mmHg
• Flash Point: 9℃(48.2℉)(lit.)
• Solubility: DMSO: ≥5mg/mL
• PSA: 64.16000
• LogP: 3.52830
• Merck: 8233
• Solubility: Not determined

Risperidone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301 + P310
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S28-S36-S45
• RTECS：UV1164800
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1(a)
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 in male, female mice, rats, dogs (mg/kg): 29.7, 26.9, 34.3, 35.4, 14.1, 18.3 i.v.; 82.1, 63.1, 113, 56.6, 18.3, 18.3 orally (Janssen, 1988)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R25
• Packing Group：II
• Safety Term：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on Risperidone

Risperidone (CAS No. 106266-06-2): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Risperidone (CAS No. 106266-06-2) is a widely recognized atypical antipsychotic medication primarily used to treat schizophrenia, bipolar disorder, and irritability associated with autism. Known for its efficacy in managing psychotic symptoms, Risperidone has become a cornerstone in modern psychiatric treatment. This article delves into its chemical properties, therapeutic applications, and the latest market trends, providing a thorough understanding of this essential compound.

The chemical structure of Risperidone features a benzisoxazole derivative, which contributes to its unique pharmacological profile. With a molecular formula of C₂₃H₂₇FN₄O₂, it acts as a potent antagonist of dopamine D2 and serotonin 5-HT_2A receptors. This dual mechanism of action is key to its effectiveness in reducing hallucinations, delusions, and mood instability. Researchers and clinicians often search for "Risperidone mechanism of action" or "how does Risperidone work," highlighting the growing interest in its neurochemical interactions.

One of the most searched topics related to Risperidone is its side effects and safety profile. Common queries include "Risperidone side effects long-term" and "Risperidone weight gain." While the drug is generally well-tolerated, it may cause metabolic changes, sedation, or extrapyramidal symptoms in some patients. Recent studies have focused on minimizing these adverse effects through dose optimization and adjunct therapies, making "Risperidone dosage guidelines" another hot topic among healthcare professionals.

The applications of Risperidone extend beyond schizophrenia. It is increasingly prescribed for "Risperidone for bipolar disorder" and "Risperidone in autism," particularly for managing aggressive behaviors. Its versatility has spurred research into off-label uses, such as treating obsessive-compulsive disorder (OCD) and Tourette syndrome. Patients and caregivers frequently search for "Risperidone vs other antipsychotics" to compare its efficacy with alternatives like Olanzapine or Quetiapine.

Market trends indicate a steady demand for Risperidone, driven by rising mental health awareness and the growing prevalence of psychiatric disorders. Generic versions of Risperidone have further increased accessibility, with searches like "Risperidone generic cost" reflecting consumer interest in affordable options. Pharmaceutical companies are also exploring novel formulations, such as long-acting injectables, to improve patient compliance—a topic often tagged as "Risperidone injection benefits."

In conclusion, Risperidone (CAS No. 106266-06-2) remains a pivotal drug in mental health care. Its balanced efficacy and ongoing research into optimized usage ensure its relevance in both clinical and consumer discussions. For those seeking detailed information, queries like "Risperidone clinical trials 2023" or "best practices for Risperidone therapy" underscore the dynamic nature of this field. As science advances, Risperidone continues to evolve, offering hope for better psychiatric treatment outcomes.